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Compound of Interest

Compound Name: 2-(Methylthio)-4,5-diphenyloxazole

Cat. No.: B076272

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known and predicted
physicochemical properties of 2-(Methylthio)-4,5-diphenyloxazole. It also details standard
experimental protocols for the determination of these properties, offering a framework for
further characterization of this and similar compounds.

Core Physicochemical Data

The following table summarizes the available quantitative data for 2-(Methylthio)-4,5-
diphenyloxazole. It is important to note that while some experimental data is available, several
key parameters are currently based on computational predictions and await experimental

verification.
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Property Value Source
Molecular Formula C16H13NOS PubChem
Molecular Weight 267.35 g/mol PubChem
Melting Point 65 °C ChemicalBook][1]
Boiling Point 402.31£48.0 °C (Predicted) N/A

Density 1.24+0.1 g/cm?3 (Predicted) N/A

pKa 0.85+0.10 (Predicted) N/A

logP 4.65 (Predicted) N/A

Experimental Protocols for Physicochemical
Characterization

Detailed and standardized experimental procedures are crucial for obtaining reliable
physicochemical data. The following sections outline established protocols for determining key
properties of organic compounds like 2-(Methylthio)-4,5-diphenyloxazole.

Melting Point Determination

The melting point of a solid is the temperature at which it changes state from solid to liquid. It is
a critical indicator of purity.

Methodology: Capillary Method[2][3]

o Sample Preparation: A small amount of the finely powdered dry sample is packed into a thin-
walled capillary tube, sealed at one end, to a height of 2-3 mm.

o Apparatus Setup: The capillary tube is placed in a melting point apparatus, which consists of
a heating block and a thermometer or a digital temperature sensor.

e Heating: The sample is heated at a steady and slow rate, typically 1-2 °C per minute, to
ensure thermal equilibrium between the sample, the heating block, and the thermometer.
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» Observation: The temperature at which the first drop of liquid appears (onset of melting) and
the temperature at which the last solid particle melts (completion of melting) are recorded.
This range is reported as the melting point. For a pure compound, this range is typically
narrow (0.5-1.5 °C).

Sample Preparation Measurement
Finely powder the Pack into a Place in meltin Heat slowly and Observe and record
y. p E—— X 1 X 9 —— .y > X
solid sample capillary tube point apparatus steadily melting range
Apparatus Setup Heating and Observation
Place liquid in o | Insertinverted sealed »_| Assemble with thermometer Gently heat the .| Observe for a steady » | Stop heating and record
test tube - capillary tube - in Thiele tube Thiele tube " stream of bubbles | temperature of liquid entry
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Start with the unknown compound

Is it soluble in water?

Strong Acid (e.g., Carboxylic Acid)

Test with litmus paper Test with 5% NaOH

Red Blue No Change
A

Acidic (e.g., Carboxylic Acid) Basic (e.g., Amine) Neutral Polar Compound Weak Acid (e.g., Phenol)

Basic Compound (e.g., Amine) Neutral, Nonpolar Compound
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Potentiometric Titration | [ UV-Vis Spectrophotometry

Dissolve compound Prepare solutions in

in solvent buffers of known pH
Titrate with strong Measure UV-Vis

acid or base absorbance spectra

' :

Monitor pH with
an electrode

' :

Plot absorbance vs. pH

Determine pKa from Determine pKa from
half-equivalence point inflection point
Preparation Experiment Analysis
Saturate octanol with Dissolve compound in Combine phases and Allow phases to Measure concentration Calculate logP
water and vice versa one phase | shake vigorously separate | in each phase 9
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Physicochemical Properties of 2-(Methylthio)-4,5-
diphenyloxazole: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b076272#physicochemical-properties-of-2-methylthio-
4-5-diphenyloxazole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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